Cas no 1784607-28-8 (Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl-)

• Product Name: Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl-
• CAS No: 1784607-28-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 5989924
• PubChem ID: 84690334
• Update Time: 2025-06-08

Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl-
• 8-Bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline
• 1784607-28-8
• EN300-7542950
• CS-0143779

• Inchi： 1S/C10H12BrN/c1-7-2-3-8-4-5-12-6-9(8)10(7)11/h2-3,12H,4-6H2,1H3
• InChI Key： SOFBLERDSCFPMO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C)=C2Br)CCN1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 307.9±42.0 °C(Predicted)
• pka: 9.09±0.20(Predicted)

Additional information on Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl-

Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- (CAS No. 1784607-28-8): A Comprehensive Overview

Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- (CAS No. 1784607-28-8) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the broader class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 8-position and a methyl group at the 7-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The chemical structure of Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- consists of a fused benzene and pyridine ring system with additional substitutions that contribute to its distinct pharmacological profile. The tetrahydro portion of the molecule indicates a saturated ring system, which can influence its metabolic stability and bioavailability. This compound has been extensively studied for its potential role in the development of novel drugs targeting various diseases.

In recent years, Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- has been explored as a key intermediate in the synthesis of bioactive molecules. Its brominated structure allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. These reactions are particularly useful in drug discovery pipelines where precise control over molecular connectivity is essential.

One of the most compelling aspects of Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- is its potential application in the development of small-molecule inhibitors for enzymes involved in cancer pathways. Isoquinoline derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes that play critical roles in tumor growth and progression. The bromine atom at the 8-position serves as a handle for further derivatization, allowing researchers to fine-tune the pharmacokinetic properties of these compounds.

Recent research has highlighted the importance of isoquinoline derivatives in addressing neurological disorders. Studies have demonstrated that certain isoquinoline-based compounds can modulate neurotransmitter systems and exhibit neuroprotective effects. The structural features of Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl-, including the bromine and methyl substituents, contribute to its ability to interact with specific biological targets. This has opened up new avenues for investigating its potential as a therapeutic agent in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- involves multi-step organic transformations that highlight the compound's synthetic utility. Starting from commercially available precursors such as tryptophan or indole derivatives, researchers can employ palladium-catalyzed reactions to construct the core isoquinoline scaffold. Subsequent functionalization with bromine and methyl groups introduces the key pharmacophores that define its biological activity.

The pharmacological profile of Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- has been further explored through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions with target proteins, providing insights into its mechanism of action. These studies have revealed that the compound can selectively inhibit enzymes overexpressed in cancer cells while minimizing toxicity to healthy tissues.

In conclusion, Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methyl- (CAS No. 1784607-28-8) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and reactivity make it a valuable tool in synthetic chemistry and drug discovery. Ongoing research continues to uncover new applications for this compound in various therapeutic areas.